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Abstract
GSK6853 is a potent, selective, and cell-permeable chemical probe for the BRPF1

(Bromodomain and PHD Finger-containing protein 1) bromodomain. As a critical scaffolding

protein for the assembly of MYST family histone acetyltransferase (HAT) complexes, BRPF1

plays a pivotal role in chromatin remodeling and gene transcription. Inhibition of its

bromodomain by GSK6853 provides a powerful tool to dissect the biological functions of

BRPF1 and explore its therapeutic potential. This technical guide provides an in-depth analysis

of GSK6853's mechanism of action, its quantitative impact on BRPF1, detailed experimental

protocols for its use, and its downstream effects on signaling pathways and chromatin-

regulated processes.

Introduction to Chromatin Remodeling and BRPF1
The eukaryotic genome is compacted into a dynamic structure known as chromatin.[1] The

fundamental repeating unit of chromatin is the nucleosome, which consists of DNA wrapped

around a core of eight histone proteins.[2] The accessibility of DNA for processes like

transcription is heavily regulated by ATP-dependent chromatin remodeling complexes and post-

translational modifications of histone tails.[1][3]

These modifications, including acetylation, methylation, and phosphorylation, constitute a

"histone code" that is "written" by enzymes like histone acetyltransferases (HATs), "erased" by
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enzymes like histone deacetylases (HDACs), and "read" by proteins containing specialized

domains such as bromodomains and chromodomains.[4] Bromodomains specifically recognize

and bind to ε-N-acetylated lysine residues on histone tails, a mark generally associated with

transcriptionally active chromatin.[5]

BRPF1 is a member of the BRPF family of scaffolding proteins that are essential for the

assembly and function of MYST family HAT complexes (e.g., MOZ/MORF).[5][6][7] BRPF1

contains multiple domains, including a bromodomain that binds to acetylated histones, thereby

recruiting the HAT complex to specific chromatin loci to regulate gene expression.[5][6]

GSK6853: Mechanism of Action
GSK6853 is a potent and highly selective benzimidazolone inhibitor that targets the acetyl-

lysine binding pocket of the BRPF1 bromodomain.[5][8] By competitively blocking this

interaction, GSK6853 prevents the recruitment and stabilization of the BRPF1-containing

MYST HAT complexes at chromatin. This disruption leads to altered histone acetylation

patterns, changes in chromatin structure, and subsequent modulation of gene expression. The

precise downstream effects are context-dependent, but studies have shown significant impacts

on cell proliferation and cell cycle regulation.[9][10]
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Mechanism of GSK6853 Action
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GSK6853 Signaling Pathway in NSCLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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